4,5-Dibromothiophene-2-carboxamide
Overview
Description
4,5-Dibromothiophene-2-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the thiophene family, which is a class of organic compounds that are commonly used in the synthesis of pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Synthesis of Thiophene-Based Polymers
Thiophene-based conjugated polymers have exceptional optical and conductive properties, making them a center of attention for electronic applications. 4,5-Dibromothiophene-2-carboxamide can be used in the synthesis of these polymers. Nickel- and palladium-based protocols are often used in these syntheses .
Electronic and Optoelectronic Applications
The unique properties of thiophene-based conjugated polymers make them suitable for use in electronic and optoelectronic devices. The synthesis of these polymers often involves 4,5-Dibromothiophene-2-carboxamide .
Use in Organometallic Polycondensation Strategies
4,5-Dibromothiophene-2-carboxamide can be used in organometallic polycondensation strategies. These strategies are used to synthesize functionalized regioregular polythiophenes exhibiting properties such as electronic, optoelectronic, chemosensitivity, liquid crystallinity, and high conductivity .
Direct Arylation Polymerization (DArP) Protocol
The DArP protocol is a cost-effective and green method that circumvents the need for the synthesis of arylene diboronic acid/diboronic ester and distannyl arylenes using toxic precursors. 4,5-Dibromothiophene-2-carboxamide can be used in this protocol .
Synthesis of α,α′-Didecylquater-, -Quinque- and -Sexi-thiophenes
4,5-Dibromothiophene-2-carboxamide can be used as a starting reagent for the synthesis of α,α′-didecylquater-, -quinque- and -sexi-thiophenes .
Preparation of Soluble α,ω-Diformyl-a-oligothiophenes
4,5-Dibromothiophene-2-carboxamide can be used in the preparation of soluble α,ω-diformyl-a-oligothiophenes .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4,5-Dibromothiophene-2-carboxamide is the cyclooxygenase-2 receptor (COX2) . COX2 is an enzyme that plays a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins .
Mode of Action
4,5-Dibromothiophene-2-carboxamide interacts with COX2 by binding to key residues located in the active site of the enzyme . This binding inhibits the activity of COX2, thereby reducing the production of prostaglandins and mitigating inflammation .
Biochemical Pathways
The inhibition of COX2 by 4,5-Dibromothiophene-2-carboxamide affects the arachidonic acid pathway. This pathway is responsible for the production of prostaglandins, which are lipid compounds that mediate various physiological processes, including inflammation . By inhibiting COX2, 4,5-Dibromothiophene-2-carboxamide reduces the synthesis of prostaglandins, thereby alleviating inflammation .
Result of Action
The molecular effect of 4,5-Dibromothiophene-2-carboxamide’s action is the inhibition of COX2, leading to a decrease in prostaglandin synthesis . At the cellular level, this results in a reduction of the inflammatory response .
properties
IUPAC Name |
4,5-dibromothiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3Br2NOS/c6-2-1-3(5(8)9)10-4(2)7/h1H,(H2,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDJYZDZDPDUJNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1Br)Br)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3Br2NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301297461 |
Source
|
| Record name | 4,5-Dibromo-2-thiophenecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301297461 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.96 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
171851-27-7 |
Source
|
| Record name | 4,5-Dibromo-2-thiophenecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=171851-27-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,5-Dibromo-2-thiophenecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301297461 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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